2-[2-(Pyridin-4-yl)ethyl]-1lambda~6~,2,6-thiadiazinane-1,1-dione

• CAS No.: 89151-22-4
• Molecular Formula: C10H15N3O2S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: 2-(2-pyridin-4-ylethyl)-1,2,6-thiadiazinane 1,1-dioxide
• InChI: InChI=1S/C10H15N3O2S/c14-16(15)12-5-1-8-13(16)9-4-10-2-6-11-7-3-10/h2-3,6-7,12H,1,4-5,8-9H2
• InChI Key: VGMPBQZQKHMNBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNS(=O)(=O)N(C1)CCC2=CC=NC=C2

Description

2-[2-(Pyridin-4-yl)ethyl]-1lambda~6~,2,6-thiadiazinane-1,1-dione is a useful research compound. Its molecular formula is C10H15N3O2S and its molecular weight is 241.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sulphuryl chloride (7.5 g) in dichloromethane (20 cm3) was added dropwise over 15 minutes to a stirred solution of N-[2-(4-pyridyl)ethyl]-1,3-diaminopropane (10.0 g) in dichloromethane (100 cm3) and triethylamine (11.2 g) at -20°. The mixture was allowed to warm slowly to room temperature over 1 hour. After stirring for 16 hours the solution was filtered and sodium carbonate solution (50 cm3) was added. The aqueous phase was extracted with methylene chloride (2×50 cm3) and the dried (MgSO4) extracts were evaporated in vacuo to give an oil which was chromatographed on silica ("Merck 60. 9385") eluting with methanol:ethyl acetate, 1:19, to give a solid which was recrystallised from ethanol to afford 2-[2-(4-pyridyl)ethyl] tetrahydro-1,2,6-thiadiazine-1,1-dioxide, m.p. 124°-125° (2.0 g).